Cas no 2703774-36-9 (4-Amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride)

• Product Name: 4-Amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride
• CAS No: 2703774-36-9
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• MDL: MFCD34551304
• CID: 5666050
• PubChem ID: 165946885
• Update Time: 2025-06-10

4-Amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride
• EN300-27185098
• 2703774-36-9
• 4-Amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride

• MDL： MFCD34551304
• Inchi： 1S/C10H10BrNO.ClH/c11-6-1-2-7-8(5-6)10(13)4-3-9(7)12;/h1-2,5,9H,3-4,12H2;1H
• InChI Key： AWXAIZLVLAPOMV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCC2N)=O.Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-Amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride

4-Amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one Hydrochloride (CAS No. 2703774-36-9): A Comprehensive Overview

4-Amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride (CAS No. 2703774-36-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthalene derivatives and is characterized by its unique structural features, including a bromine atom at the 7-position and an amino group at the 4-position. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The structural formula of 4-amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride is represented as C₁₂H₁₅BrN·HCl. The presence of the bromine atom imparts significant electronic and steric effects, which can influence the compound's biological activity and pharmacological properties. The amino group, on the other hand, provides opportunities for further functionalization and conjugation with other molecules, enhancing its potential as a lead compound in drug design.

Recent studies have highlighted the pharmacological potential of 4-amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride in various therapeutic areas. One notable application is its use as a lead compound in the development of novel anticancer agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 4-amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride has also been investigated for its neuroprotective effects. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively protect neurons from oxidative stress-induced damage. The neuroprotective activity is attributed to its ability to modulate oxidative stress pathways and reduce inflammation in neural tissues. These findings suggest that 4-amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 4-amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride involves a multi-step process that typically begins with the bromination of a naphthalene derivative followed by reduction and functionalization steps. The final step involves the formation of the hydrochloride salt to enhance solubility and stability. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and development.

In terms of pharmacokinetics, studies have shown that 4-amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride exhibits favorable absorption and distribution properties when administered orally or intravenously. Its ability to cross the blood-brain barrier (BBB) has been confirmed in preclinical models, which is crucial for its potential use in central nervous system (CNS) disorders. However, further research is needed to optimize its pharmacokinetic profile and minimize potential side effects.

The safety profile of 4-amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride has been evaluated through extensive toxicity studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, 4-amino-7-bromo-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride (CAS No. 2703774-36-9) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in areas such as oncology and neurology. Ongoing research efforts aim to optimize its structure and enhance its therapeutic potential while ensuring safety and efficacy.